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Compound of Interest
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Cat. No.: B12433303

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mechanism of action,
pharmacological effects, and preclinical data related to GSK2973980A, a potent and selective
inhibitor of Diacylglycerol O-acyltransferase 1 (DGATL1). The information is intended for
professionals in the fields of metabolic disease research and drug development.

Introduction to DGAT1 and its Role in Metabolism

Diacylglycerol O-acyltransferase 1 (DGAT1) is a critical enzyme in lipid metabolism, catalyzing
the final and rate-limiting step of triglyceride (TG) synthesis.[1][2] This process involves the
conversion of diacylglycerol (DAG) and fatty acyl-CoA into triglycerides.[1] DGAT1 is highly
expressed in the small intestine, liver, and adipose tissue, where it plays a pivotal role in dietary
fat absorption and storage.[3][4] Given the link between excess triglyceride accumulation and
metabolic disorders such as obesity, type 2 diabetes, and non-alcoholic steatohepatitis
(NASH), DGAT1 has emerged as a promising therapeutic target.[1][2][3] Inhibition of DGAT1 is
expected to reduce triglyceride synthesis, decrease fat storage, and improve overall metabolic
health.[1]

GSK2973980A: A Novel DGAT1 Inhibitor

GSK2973980A is a novel, potent, and selective small molecule inhibitor of DGAT1 developed
by GlaxoSmithKline.[5] Preclinical studies have demonstrated its efficacy in reducing
postprandial hypertriglyceridemia and promoting weight loss in rodent models of diet-induced
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obesity.[3] Its high selectivity for DGAT1 over other acyltransferases, such as DGAT2 and
ACAT1/2, minimizes off-target effects.[3][6]

The DGAT1 Inhibition Pathway

The primary mechanism of action of GSK2973980A is the competitive inhibition of the DGAT1
enzyme. By blocking the active site of DGAT1, GSK2973980A prevents the esterification of
diacylglycerol to form triglycerides. This leads to a cascade of downstream metabolic effects.
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Prepare Microsomes
(Expressing hDGAT1)

'

Incubate Microsomes with:
- Diacylglycerol
- [14C]oleoyl-CoA
- GSK2973980A (various conc.)

'

Stop Reaction
(e.g., with isopropanol/heptane)

Extract Lipids

Separate Triglycerides
(e.g., by TLC)

'

Quantify Radioactivity
(Scintillation Counting)

Calculate IC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. What are DGATL1 inhibitors and how do they work? [synapse.patsnap.com]

¢ 2. Targeting Acyl-CoA:diacylglycerol acyltransferase 1 (DGAT1) with small molecule
inhibitors for the treatment of metabolic diseases - PubMed [pubmed.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b12433303?utm_src=pdf-body-img
https://www.benchchem.com/product/b12433303?utm_src=pdf-custom-synthesis
https://synapse.patsnap.com/article/what-are-dgat1-inhibitors-and-how-do-they-work
https://pubmed.ncbi.nlm.nih.gov/21990351/
https://pubmed.ncbi.nlm.nih.gov/21990351/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12433303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

3. researchgate.net [researchgate.net]

4. Pharmacological inhibition of diacylglycerol acyltransferase 1 reduces body weight gain,
hyperlipidemia, and hepatic steatosis in db/db mice - PMC [pmc.ncbi.nim.nih.gov]

5. GSK2973980A - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]

6. GSK2973980A | DGATL inhibitor | Probechem Biochemicals [probechem.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the DGATL1 Inhibition
Pathway of GSK2973980A]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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